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Cat. No.: B15588901 Get Quote

Despite a thorough investigation of scientific literature and chemical databases, the compound

"16-Oxoprometaphanine" remains elusive. Currently, there is no publicly available information

regarding its discovery, isolation, chemical structure, or biological activity. This suggests that

16-Oxoprometaphanine may be a novel, yet-to-be-described natural product, a synthetic

derivative not yet reported in the literature, or a misnomer for a related compound.

Prometaphanine, a related alkaloid, has been identified from the plant Stephania japonica.

However, details regarding an oxidized form at the 16-position are not found in the existing

scientific record. Alkaloids are a diverse group of naturally occurring chemical compounds that

mostly contain basic nitrogen atoms. The biosynthesis of related alkaloid classes, such as the

morphinans, is well-documented and involves complex enzymatic pathways. These pathways

often feature oxidative steps, making the existence of an "oxoprometaphanine" derivative

plausible, though unconfirmed.

For researchers, scientists, and drug development professionals interested in this or similar

compounds, the path forward would involve foundational research. This would begin with the

targeted phytochemical investigation of plants known to produce related alkaloids, such as

those from the Stephania genus.

Hypothetical Workflow for Discovery and Isolation
Should a research program be initiated to investigate 16-Oxoprometaphanine, a logical

experimental workflow would be as follows. This proposed pathway is based on established

methodologies for the discovery and isolation of novel natural products.
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Phase 1: Extraction & Initial Screening
Phase 2: Isolation & Purification

Phase 3: Structure Elucidation & Characterization
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Caption: Hypothetical workflow for the discovery and isolation of 16-Oxoprometaphanine.

Data Presentation and Experimental Protocols
As no quantitative data or specific experimental protocols for 16-Oxoprometaphanine exist in

the literature, it is not possible to provide structured tables or detailed methodologies at this

time. The successful discovery and isolation of this compound would necessitate the

generation of such data, which would likely include:

Table of Extraction Yields: Detailing the mass of crude and partitioned extracts obtained from

the starting plant material.

Table of Chromatographic Fractionation: Summarizing the fractions obtained from various

chromatographic steps, their respective weights, and bioactivity scores.

Table of Physicochemical Properties: Including the melting point, optical rotation, and

solubility of the pure compound.

Table of Spectroscopic Data: A comprehensive list of NMR (¹H, ¹³C, COSY, HMBC, HSQC)

chemical shifts, mass spectrometry fragmentation patterns, and IR/UV absorption maxima.

Detailed experimental protocols would need to be developed and optimized for each stage of

the discovery process, from the initial extraction to the final purification and structural
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elucidation.

In conclusion, the topic of 16-Oxoprometaphanine represents a frontier in natural product

chemistry. The information presented here serves as a roadmap for the potential discovery and

characterization of this and other novel alkaloids. Future research is required to bring this

enigmatic compound to light.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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